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Compound of Interest

Compound Name: ER-27319 maleate

Cat. No.: B10768320

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the
preparation of ER-27319 maleate stock solutions for use in research and drug development
applications.

Introduction

ER-27319 maleate is a selective inhibitor of Spleen tyrosine kinase (Syk), a non-receptor
tyrosine kinase critical for signal transduction in various cell types, including mast cells. By
inhibiting the tyrosine phosphorylation of Syk initiated by the engagement of the high-affinity
IgE receptor (FceRI), ER-27319 abrogates downstream signaling events, leading to the
inhibition of degranulation and the release of allergic mediators such as histamine and TNF-a.
Its targeted action on the FceRI signaling pathway makes it a valuable tool for studying allergic
and inflammatory diseases.

Quantitative Data Summary

For accurate and reproducible experimental results, it is crucial to start with a precisely
prepared stock solution. The following table summarizes the key quantitative data for ER-
27319 maleate.
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Property Value Source(s)
Molecular Weight 396.17 g/mol

Formula C18H20N20 - C4H404

CAS Number 1204480-26-1

Appearance Powder

Purity >98%

Solubility in Water up to 75 mM

Solubility in DMSO up to 100 mM

10 uM for inhibition of TNF-a

production and degranulation

ICso

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution of ER-27319 maleate in
Dimethyl Sulfoxide (DMSO).

Materials:

ER-27319 maleate powder

¢ Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

e \ortex mixer

e Optional: Ultrasonic bath
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Procedure:
e Determine the required mass:
o To prepare 1 mL of a 10 mM stock solution, you will need 3.96 mg of ER-27319 maleate.
o Calculation:
» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 396.17 g/mol = 0.0039617 g = 3.96 mg
e Weigh the compound:
o Tare a clean, dry microcentrifuge tube or vial on the analytical balance.
o Carefully weigh out 3.96 mg of ER-27319 maleate powder into the tube.
e Add the solvent:

o Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the tube containing the
ER-27319 maleate powder.

» Dissolve the compound:

o Cap the tube securely and vortex thoroughly for at least 30 seconds to dissolve the
powder.

o Visually inspect the solution to ensure that all the solid has dissolved.

o If necessary, briefly sonicate the solution in an ultrasonic bath to aid dissolution.
e Storage:

o For short-term storage (up to one month), store the stock solution at -20°C.

o For long-term storage (up to six months), aliquot the stock solution into smaller volumes to
avoid repeated freeze-thaw cycles and store at -80°C.
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o Protect the solution from light.

Note on Batch-Specific Molecular Weight: The molecular weight can vary slightly between
batches due to hydration. For the most accurate stock solution preparation, always refer to the
batch-specific molecular weight provided on the product's certificate of analysis.

Visualizations

The following diagrams illustrate the experimental workflow for preparing the stock solution and
the signaling pathway inhibited by ER-27319 maleate.

Stock Solution Preparation Workflow

Calculate Required Mass
of ER-27319 Maleate

Weigh ER-27319 Maleate
Powder

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Aliquot for Storage

Store at -20°C or -80°C
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Caption: Workflow for ER-27319 Maleate Stock Solution Preparation.
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Caption: Inhibition of Syk by ER-27319 in the FceRI Signaling Cascade.

 To cite this document: BenchChem. [Application Notes and Protocols for ER-27319 Maleate
Stock Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10768320#how-to-prepare-er-27319-maleate-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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